Cas no 2171303-91-4 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid)

• Product Name: 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid
• CAS No: 2171303-91-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6073559
• PubChem ID: 165554035
• Update Time: 2025-06-08

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid
• 2171303-91-4
• 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}butanoic acid
• EN300-1574317

• Inchi： 1S/C25H30N2O5/c1-3-16(24(29)30)14-26-23(28)13-17(4-2)27-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,3-4,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16?,17-/m1/s1
• InChI Key： VOUQDUFWCZVRFC-ZYMOGRSISA-N
• SMILES： O(C(N[C@H](CC)CC(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid (CAS No. 2171303-91-4): A Comprehensive Overview

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid (CAS No. 2171303-91-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-based derivatives, plays a crucial role in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic protocols.

Recent advancements in the field have highlighted the versatility of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-L-Leucine-based derivatives in the development of peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promising results in targeting specific biological pathways, such as those involved in cancer and neurodegenerative diseases.

In addition to its role in peptide synthesis, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid has been explored for its potential in drug delivery systems. Researchers at the University of California, San Francisco, have developed a novel prodrug strategy using this compound to enhance the solubility and permeability of poorly soluble drugs. The prodrug approach involves attaching the Fmoc group to the drug molecule, which is then cleaved by specific enzymes in vivo, releasing the active drug at the target site.

The pharmacological properties of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid have also been investigated extensively. Studies have shown that this compound exhibits low toxicity and high biocompatibility, making it suitable for use in both preclinical and clinical settings. Its ability to modulate protein-protein interactions and inhibit specific enzymes has opened new avenues for therapeutic intervention.

Clinical trials involving compounds derived from Fmoc-L-Leucine-based derivatives have yielded encouraging results. For example, a phase II trial conducted by a leading pharmaceutical company evaluated the efficacy and safety of a novel anti-cancer agent synthesized using this compound. The trial demonstrated significant tumor regression and improved patient outcomes, paving the way for further development and potential market approval.

The synthesis of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid involves several well-established chemical reactions, including N-protection with Fmoc chloride, amide bond formation, and deprotection steps. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), is crucial for characterizing the final product and ensuring its quality.

In conclusion, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid (CAS No. 2171303-91-4) is a versatile and valuable compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential tool for developing novel therapeutic agents and improving drug delivery systems. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.